Cas no 1340534-29-3 (3-(Difluoromethyl)-4-(propan-2-ylsulfanyl)aniline)

• Product Name: 3-(Difluoromethyl)-4-(propan-2-ylsulfanyl)aniline
• CAS No: 1340534-29-3
• MF: C₁₀H₁₃F₂NS
• MW: 217.278728246689
• CID: 5573086
• Update Time: 2025-11-03

3-(Difluoromethyl)-4-(propan-2-ylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-(propan-2-ylsulfanyl)aniline
• Benzenamine, 3-(difluoromethyl)-4-[(1-methylethyl)thio]-

• Inchi： 1S/C10H13F2NS/c1-6(2)14-9-4-3-7(13)5-8(9)10(11)12/h3-6,10H,13H2,1-2H3
• InChI Key： RNKPTWSBQQBWRG-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(SC(C)C)C(C(F)F)=C1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 313.2±42.0 °C(Predicted)
• pka: 2.98±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(Difluoromethyl)-4-(propan-2-ylsulfanyl)aniline

Professional Introduction to 3-(Difluoromethyl)-4-(propan-2-ylsulfanyl)aniline (CAS No. 1340534-29-3)

3-(Difluoromethyl)-4-(propan-2-ylsulfanyl)aniline, with the CAS number 1340534-29-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of anilines, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The presence of both a difluoromethyl group and a propan-2-ylsulfanyl moiety in its molecular structure imparts unique chemical properties that make it a promising candidate for further exploration.

The structural features of 3-(Difluoromethyl)-4-(propan-2-ylsulfanyl)aniline contribute to its potential utility in the design of novel therapeutic agents. The difluoromethyl group is known to enhance metabolic stability and binding affinity, while the propan-2-ylsulfanyl group can influence the compound's solubility and bioavailability. These attributes have made this compound a subject of interest in the development of drugs targeting various diseases, including cancer, inflammation, and infectious disorders.

In recent years, there has been a surge in research focused on the synthesis and biological evaluation of aniline derivatives. Among these derivatives, 3-(Difluoromethyl)-4-(propan-2-ylsulfanyl)aniline has been studied for its potential role as an intermediate in the synthesis of more complex molecules. Its unique structure allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, researchers have explored its use in the development of kinase inhibitors, which are crucial in treating cancers and other chronic diseases.

The pharmaceutical industry has shown particular interest in compounds that can modulate protein-protein interactions and enzyme activities. 3-(Difluoromethyl)-4-(propan-2-ylsulfanyl)aniline has been investigated for its ability to interact with biological targets such as kinases and transcription factors. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in cell signaling pathways, making it a valuable tool for drug discovery.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 3-(Difluoromethyl)-4-(propan-2-ylsulfanyl)aniline. Molecular modeling techniques have been employed to predict its binding affinity to various biological targets and to optimize its structure for improved efficacy. These computational studies have provided valuable insights into the compound's mechanism of action and have guided experimental efforts towards more effective drug candidates.

The synthesis of 3-(Difluoromethyl)-4-(propan-2-ylsulfanyl)aniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry, have been utilized to streamline the process. These advancements have not only improved the efficiency of synthesis but also reduced the environmental impact of producing this compound.

In conclusion, 3-(Difluoromethyl)-4-(propan-2-ylsulfanyl)aniline (CAS No. 1340534-29-3) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research and development. As our understanding of its biological activities grows, so does its promise as a building block for novel therapeutic agents. The continued exploration of this compound will undoubtedly contribute to advancements in medicine and improve patient outcomes worldwide.